Cas no 30739-27-6 (2-amino-N-(3-hydroxypropyl)benzamide)

• Product Name: 2-amino-N-(3-hydroxypropyl)benzamide
• CAS No: 30739-27-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 853613
• PubChem ID: 5067812
• Update Time: 2025-06-15

2-amino-N-(3-hydroxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-N-(3-hydroxypropyl)-
• 2-Amino-N-(3-hydroxypropyl)benzamide
• 2-Amino-N-(3-hydroxy-propyl)-benzamid
• 2-Amino-N-< 3-hydroxy-propyl> -benzamid
• Anthranilsaeurehydroxypropylamid
• ARONIS023703
• CTK8A4350
• N-(3-hydroxypropyl) 2-aminobenzamide
• N-(3-hydroxypropyl)(2-aminophenyl)formamide
• SBB080011
• SureCN4922153
• YDFGUFMCWYGPJV-UHFFFAOYSA-N
• CS-0205032
• SCHEMBL4922153
• G73011
• DTXSID80407992
• N1-(3-Hydroxypropyl)-2-aminobenzamide
• 30739-27-6
• AKOS000125224
• SB84510
• 2-amino-N-(3-hydroxypropyl)benzamide

• MDL： MFCD04068120
• Inchi： 1S/C10H14N2O2/c11-9-5-2-1-4-8(9)10(14)12-6-3-7-13/h1-2,4-5,13H,3,6-7,11H2,(H,12,14)
• InChI Key： YDFGUFMCWYGPJV-UHFFFAOYSA-N
• SMILES： OCCCNC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

2-amino-N-(3-hydroxypropyl)benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-amino-N-(3-hydroxypropyl)benzamide

Professional Introduction to Compound with CAS No. 30739-27-6 and Product Name: 2-amino-N-(3-hydroxypropyl)benzamide

The compound with the CAS number 30739-27-6 and the product name 2-amino-N-(3-hydroxypropyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The benzamide core, combined with the amino and hydroxypropyl substituents, imparts distinctive chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. 2-amino-N-(3-hydroxypropyl)benzamide stands out in this context due to its multifaceted structural features. The presence of an amino group at the C-2 position of the benzamide ring facilitates various chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Moreover, the hydroxypropyl moiety introduces hydrophilicity, which can improve solubility and bioavailability—crucial factors for drug formulation.

Recent studies have highlighted the therapeutic potential of benzamide derivatives in addressing a range of medical conditions. For instance, research published in leading journals has demonstrated that compounds structurally similar to 2-amino-N-(3-hydroxypropyl)benzamide exhibit promising anti-inflammatory and analgesic properties. These findings are particularly intriguing given the growing interest in developing non-opioid pain relievers with minimal side effects. The mechanism of action likely involves modulation of neurotransmitter pathways and inhibition of inflammatory cytokine release, making this class of compounds attractive for therapeutic intervention.

The synthesis of 2-amino-N-(3-hydroxypropyl)benzamide involves a series of well-established organic reactions, including condensation, nucleophilic substitution, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm the structural integrity of the compound.

One of the most compelling aspects of 2-amino-N-(3-hydroxypropyl)benzamide is its versatility in drug design. The benzamide scaffold serves as a versatile platform for generating analogs with modified pharmacokinetic profiles. For example, structural variations at the amino group can influence binding affinity to target enzymes or receptors, while changes in the hydroxypropyl chain can affect metabolic stability. This flexibility allows medicinal chemists to fine-tune properties such as bioavailability, tissue distribution, and duration of action.

Preclinical studies have begun to unravel the pharmacological profile of 2-amino-N-(3-hydroxypropyl)benzamide, providing insights into its potential therapeutic applications. Initial findings suggest that this compound may be particularly effective in managing chronic pain conditions without inducing dependency or gastrointestinal adverse effects commonly associated with traditional analgesics. Additionally, its anti-inflammatory properties make it a candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The role of computational chemistry in optimizing 2-amino-N-(3-hydroxypropyl)benzamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions with biological targets and identifying optimal dosing regimens. By leveraging computational tools, researchers can accelerate the drug discovery process, reducing both time-to-market and development costs. This interdisciplinary approach underscores the importance of integrating experimental data with theoretical frameworks to maximize therapeutic outcomes.

As interest in personalized medicine grows, compounds like 2-amino-N-(3-hydroxypropyl)benzamide are being evaluated for their potential use in targeted therapies. Genetic variability among patients can significantly influence drug response; therefore, understanding how this compound interacts with individual genetic profiles is crucial for developing precision medicine strategies. Future research may explore its efficacy in subpopulations defined by specific genetic markers or metabolic phenotypes.

The environmental impact of pharmaceutical production is another critical consideration when assessing compounds like 2-amino-N-(3-hydroxypropyl)benzamide. Sustainable synthetic routes are being developed to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being incorporated into manufacturing processes to ensure compliance with regulatory guidelines while maintaining high-quality standards. These efforts align with broader industry initiatives aimed at promoting sustainable practices across all stages of drug development.

In conclusion,2-amino-N-(3-hydroxypropyl)benzamide represents a promising candidate for further clinical investigation due to its unique structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, making it a valuable asset for pharmaceutical companies seeking innovative solutions to unmet medical needs. As research progresses,CAS No 30739-27-6 will continue to attract attention from scientists worldwide who are committed to advancing human health through cutting-edge chemical innovation.